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Cat. No.: B3420816 Get Quote

Introduction

Chelidonium majus L., commonly known as greater celandine, is a perennial herb belonging to

the Papaveraceae family. It has a long history of use in traditional medicine, primarily for

treating liver and gallbladder disorders, as well as skin conditions like warts. The medicinal

properties of C. majus are largely attributed to its rich content of isoquinoline alkaloids, with

chelidonine being one of the most significant and abundant. Chelidonine exhibits a range of

pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and antitumor

effects. These properties make it a compound of great interest for researchers, scientists, and

drug development professionals. This document provides detailed protocols for the extraction

and purification of chelidonine from C. majus, summarizing quantitative data and outlining

experimental workflows.

Part 1: Extraction of Chelidonine from Chelidonium
majus
The initial step in isolating chelidonine is its extraction from the plant material. The choice of

extraction method and solvent can significantly impact the yield and purity of the final product.

Generally, dried and powdered aerial parts or roots of C. majus are used for extraction.

Solvent Extraction Methods
Solvent extraction is a common technique for isolating alkaloids from plant materials. The

selection of the solvent is crucial and is based on the polarity of the target compound.
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Chelidonine, as an alkaloid, can be extracted using various organic solvents.

1.1.1. Maceration

Maceration is a simple and widely used extraction technique that involves soaking the plant

material in a solvent for an extended period.

Protocol:

Weigh 60 grams of dried, powdered Chelidonium majus leaves and place them in a

suitable container.

Add 300 mL of acetone to the container, ensuring the plant material is fully submerged[1].

Seal the container and let it stand at room temperature for a minimum of 3 days, with

frequent agitation[1]. For a more exhaustive extraction, the maceration can be extended to

two weeks.

After the maceration period, filter the mixture to separate the extract from the plant

residue.

Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature

of 45°C to obtain the crude acetone extract.

1.1.2. Soxhlet Extraction

Soxhlet extraction is a continuous extraction method that allows for efficient extraction with a

smaller volume of solvent.

Protocol:

Place 100 grams of powdered C. majus plant material into a thimble.

Place the thimble inside a Soxhlet extractor.

Add methanol to the distillation flask.
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Heat the solvent to reflux. The solvent vapor will travel up to the condenser, where it will

be cooled and drip back onto the thimble containing the plant material.

Continue the extraction for 24 hours.

After extraction, concentrate the methanolic extract using a rotary evaporator to obtain the

crude extract.

1.1.3. Ultrasound-Assisted Extraction (UAE)

UAE utilizes ultrasonic waves to disrupt the plant cell walls, enhancing solvent penetration and

increasing extraction efficiency.

Protocol:

Suspend 10 grams of powdered C. majus leaves in 400 mL of a 0.2% sodium dodecyl

sulphate solution in a glass beaker[2].

Place the beaker in an ultrasonic bath and sonicate for 2.5 hours at a constant

temperature of 25°C[3].

Filter the extract to remove the plant residue.

Wash the residue with 20 mL of pure water and combine the filtrates.

The resulting aqueous extract can then be further processed for alkaloid purification.

Acid-Base Extraction for Alkaloid Enrichment
To selectively extract alkaloids from the crude extract, an acid-base extraction method can be

employed. This technique is based on the principle that alkaloids are basic and can be

converted into their salt form (soluble in water) in an acidic medium and then back to their base

form (soluble in organic solvents) in an alkaline medium.

Protocol:

Dissolve the crude extract in a 2% sulfuric acid solution to achieve a pH of 3-4.
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Extract the acidic solution with a non-polar solvent like petroleum ether or diethyl ether to

remove neutral and acidic impurities.

Basify the aqueous layer to pH 9-10 with a 25% ammonium hydroxide solution.

Extract the alkaline solution with chloroform. The alkaloids, including chelidonine, will

move into the chloroform layer.

Wash the chloroform layer with distilled water until a neutral pH is achieved.

Dry the chloroform layer with anhydrous sodium sulfate and evaporate the solvent to

obtain the total alkaloid extract. The yield of total alkaloids from dried leaves can be

around 2.146%.

Part 2: Purification of Chelidonine
The crude alkaloid extract contains a mixture of different alkaloids and other compounds.

Therefore, further purification steps are necessary to isolate chelidonine.

Column Chromatography
Column chromatography is a widely used technique for separating compounds from a mixture.

For the purification of chelidonine, a silica gel stationary phase is commonly used.

Protocol:

Column Packing: Prepare a slurry of silica gel (mesh 70-230 for gravity chromatography or

230-400 for flash chromatography) in a non-polar solvent (e.g., hexane) and pour it into a

glass column. Allow the silica gel to settle, ensuring a uniform packing without any air

bubbles.

Sample Loading: Dissolve the crude alkaloid extract in a minimal amount of the initial

mobile phase and load it onto the top of the column.

Elution: Begin the elution with a non-polar solvent and gradually increase the polarity by

adding a more polar solvent (e.g., ethyl acetate, methanol). The elution can be performed

isocratically (constant solvent composition) or with a gradient (changing solvent

composition).
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Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin

Layer Chromatography (TLC).

Chelidonine Isolation: Combine the fractions containing pure chelidonine (identified by

comparison with a standard on TLC) and evaporate the solvent to obtain the purified

compound.

Preparative High-Performance Liquid Chromatography
(HPLC)
Preparative HPLC is a high-resolution purification technique that can be used for the final

purification of chelidonine.

Protocol:

Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm) is typically used for the

separation of chelidonine.

Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and an acidic

aqueous solution (e.g., 0.1% formic acid in water). The acidic mobile phase helps to

improve the peak shape of the basic alkaloid.

Gradient Elution: A gradient elution is often employed to achieve better separation of the

complex alkaloid mixture. A typical gradient could be starting with 10% acetonitrile and

increasing to 50% over 20 minutes.

Detection: The eluting compounds can be detected using a UV detector at a wavelength of

280 nm.

Fraction Collection: The fraction containing the chelidonine peak is collected.

Solvent Evaporation: The solvent is removed from the collected fraction, typically by

lyophilization or evaporation under reduced pressure, to yield pure chelidonine.

Quantitative Data Summary
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Parameter Value Plant Part
Extraction/Puri
fication
Method

Reference

Total Alkaloid

Yield
2.146% Dried Leaves

Methanol

Extraction

(Soxhlet)

Chelidonine

Content
1181.41 µg/g Root Not specified

Chelidonine

Content

1780.667

mg/100g DM
Herb (Spring) Not specified

Chelidonine

Content

115.929

mg/100g DM
Herb (Autumn) Not specified

Chelidonine

Purification

14.16-fold

increase
Not specified

Macroporous

resin D101

Chelidonine

Recovery
80.77% Not specified

Macroporous

resin D101

Isolated

Chelidonine

1.29 mg from

500 mg crude

extract

Not specified

Fast Centrifugal

Partition

Chromatography

Experimental Workflows
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Caption: General workflow for the extraction of total alkaloids from Chelidonium majus.
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Caption: Purification workflow for isolating chelidonine from the total alkaloid extract.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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